Cas no 110327-60-1 (4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide)
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(1H-indazol-6-yl)benzenesulfonamide
- 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C13H10BrN3O2S/c14-10-2-5-12(6-3-10)20(18,19)17-11-4-1-9-8-15-16-13(9)7-11/h1-8,17H,(H,15,16)
- InChI Key: FJFVDVVSLVIEJD-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)C=NN3)(=O)=O)=CC=C(Br)C=C1
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3179-0227-2μmol |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-5μmol |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-1mg |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-2mg |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-3mg |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-4mg |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3179-0227-5mg |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide |
110327-60-1 | 90%+ | 5mg |
$69.0 | 2023-07-28 |
4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
Professional Introduction to Compound with CAS No 110327-60-1 and Product Name: 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide
The compound with the CAS number 110327-60-1 and the product name 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a brominated benzene ring sulfonamide moiety linked to an indazole ring, presents a versatile scaffold for further chemical modifications and biological evaluations.
Recent research in the domain of small-molecule drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The indazole core, a fused benzene-pyrazole structure, is particularly noted for its presence in numerous bioactive molecules, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of a bromine atom at the para position of the benzene ring in 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide enhances its reactivity, making it an attractive candidate for further derivatization and functionalization.
The sulfonamide group (-SO₂NH₂) is another critical feature of this compound, known for its role in enhancing binding affinity to biological targets. Sulfonamides have been widely used in the development of drugs targeting enzymes such as dihydropteroate synthase and carbonic anhydrase. The presence of this group in 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide suggests potential applications in inhibiting various enzymatic pathways relevant to diseases such as cancer and inflammation.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the bromine substituent and the indazole scaffold provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, thereby diversifying the compound's pharmacophore.
Moreover, computational studies have shown that 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide exhibits favorable physicochemical properties, including good solubility and metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) in vivo. Such properties are often predictive of improved drug-like behavior and are highly valued in early-stage drug discovery.
In recent years, there has been a surge in interest regarding indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds can interact with various targets involved in disease pathways. For example, certain indazole derivatives have shown promise in inhibiting kinases implicated in cancer progression. The brominated derivative 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide is anticipated to exhibit similar kinase inhibitory activity, making it a valuable candidate for further investigation.
The sulfonamide moiety also contributes to the compound's potential as an anti-inflammatory agent. Sulfonamides have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Given the role of inflammation in numerous diseases, including autoimmune disorders and cardiovascular conditions, 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide could serve as a promising therapeutic agent.
From a synthetic chemistry perspective, 4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide offers an excellent platform for exploring new synthetic methodologies. The presence of both bromine and sulfonamide functional groups allows for diverse synthetic strategies, including Suzuki-Miyaura coupling for introducing aryl groups and nucleophilic substitution reactions for further derivatization. These synthetic pathways provide chemists with ample opportunities to develop libraries of related compounds for high-throughput screening.
The compound's potential also extends to its application in material science. Indazole derivatives have been explored as organic semiconductors due to their electron-deficient nature and ability to form π-stacked aggregates. The introduction of a sulfonamide group may enhance the electronic properties of these materials, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other electronic devices.
In conclusion,4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide represents a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features make it an attractive candidate for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and synthetic methodologies,4-bromo-N-(1H-indazol-6-yllbene-l-sulfonarnide is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.
110327-60-1 (4-bromo-N-(1H-indazol-6-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)